Cas no 66067-06-9 (4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid)

• Product name: 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 66067-06-9
• MF: C₆H₅Br₂NO₂
• MW: 282.917400121689
• MDL: MFCD09863354
• CID: 2061358
• PubChem ID: 12897106

4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4,5-dibromopyrrole-2-carboxylic acid
• 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid
• 4,5-Dibromo-1-methyl-2-pyrrolecarboxylic acid
• 4,5-dibromo-1-methyl-pyrrole-2-carboxylic acid
• 4,5-Dibromo-1H-pyrrole-2-carboxylic acid,9CI-N-Me
• 4,5-dibromo-1-methylpyrrole-2-carboxylic acid
• CHEMBL598918
• Methyl-4,5-dibromocarboxylic acid
• CS-0245430
• 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylicacid
• SCHEMBL1518438
• FT-0727884
• DTXSID90512521
• 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-methyl-
• AKOS026730399
• EN300-30497
• 66067-06-9
• TS-10225
• G26233
• DA-21995
• 840-512-9
• DTXCID50463328

• MDL： MFCD09863354
• Inchi： InChI=1S/C6H5Br2NO2/c1-9-4(6(10)11)2-3(7)5(9)8/h2H,1H3,(H,10,11)
• InChI Key： OZAXVWIMCAEERV-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=C1Br)Br)C(=O)O

Computed Properties

• Exact Mass: 282.86665g/mol
• Monoisotopic Mass: 280.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole 2-carboxylic acids

Additional information on 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid

4,5-Dibromo-1-Methyl-1H-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 66067-06-9, commonly referred to as 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their unique chemical properties and biological activities. The 4,5-dibromo substitution pattern in the pyrrole ring contributes to its distinct reactivity and stability, making it a valuable compound in both academic research and commercial settings.

Recent studies have highlighted the importance of 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the design of anti-inflammatory and anti-cancer agents. The bromine atoms at positions 4 and 5 of the pyrrole ring play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These findings underscore the importance of understanding the structure-property relationships in this compound.

In terms of synthesis, 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid can be prepared through various methods, including electrophilic substitution and nucleophilic aromatic substitution. One of the most efficient routes involves the bromination of a suitable pyrrole derivative followed by carboxylation. The methyl group at position 1 of the pyrrole ring enhances the compound's lipophilicity, which is critical for its bioavailability. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and improving yield.

The physical and chemical properties of 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid are well-documented. It is a crystalline solid with a melting point of approximately 230°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the conjugated π-system in the pyrrole ring. These properties make it an ideal candidate for use in sensors and optoelectronic devices.

One of the most promising applications of 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid is in materials science. Researchers have investigated its use as a building block for constructing advanced materials such as polymers and coordination complexes. For instance, its ability to form stable metal complexes with transition metals like copper and zinc has led to its application in catalysis and sensing technologies. Recent studies have also explored its potential as a ligand in metalloenzymes and metalloproteins.

From an environmental perspective, understanding the fate and transport of 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid in natural systems is crucial for assessing its ecological impact. Studies have shown that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term effects on aquatic ecosystems.

In conclusion, 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid (CAS No 66067-06-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure endows it with desirable properties that make it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in shaping future innovations.